6-[4-(4,6-Dimethylpyrimidin-2-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H17F3N8/c1-10-9-11(2)21-15(20-10)26-7-5-25(6-8-26)13-4-3-12-22-23-14(16(17,18)19)27(12)24-13/h3-4,9H,5-8H2,1-2H3
• InChI Key: KJQBVBLMYSENSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=NN4C(=NN=C4C(F)(F)F)C=C3)C
• Molecular Formula: C16H17F3N8
• Molecular Weight: 378.36 g/mol

Description

The compound contains several functional groups including a pyrimidine ring, a piperazine ring, a triazolo ring, and a pyridazine ring. Pyrimidine is an aromatic heterocyclic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms. Triazolo and pyridazine rings are also nitrogen-containing heterocyclic compounds.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the rings would likely result in a molecule with multiple regions of polarity, which could impact its reactivity.

Future Directions

The potential applications and future directions for this compound would depend largely on its physical and chemical properties, as well as its mechanism of action. It could potentially be used in the development of new pharmaceuticals or as a building block in organic synthesis.